Cas no 2138260-36-1 (3-bromo-4-chloro-5-(hydroxymethyl)benzene-1-sulfonyl fluoride)
3-bromo-4-chloro-5-(hydroxymethyl)benzene-1-sulfonyl fluoride Chemical and Physical Properties
Names and Identifiers
-
- 3-bromo-4-chloro-5-(hydroxymethyl)benzene-1-sulfonyl fluoride
- EN300-1165496
- 2138260-36-1
-
- Inchi: 1S/C7H5BrClFO3S/c8-6-2-5(14(10,12)13)1-4(3-11)7(6)9/h1-2,11H,3H2
- InChI Key: IGXMPBYZYWNYQN-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=C(CO)C=1Cl)S(=O)(=O)F
Computed Properties
- Exact Mass: 301.88153g/mol
- Monoisotopic Mass: 301.88153g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 62.8Ų
3-bromo-4-chloro-5-(hydroxymethyl)benzene-1-sulfonyl fluoride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1165496-0.05g |
3-bromo-4-chloro-5-(hydroxymethyl)benzene-1-sulfonyl fluoride |
2138260-36-1 | 0.05g |
$1140.0 | 2023-06-08 | ||
| Enamine | EN300-1165496-0.1g |
3-bromo-4-chloro-5-(hydroxymethyl)benzene-1-sulfonyl fluoride |
2138260-36-1 | 0.1g |
$1195.0 | 2023-06-08 | ||
| Enamine | EN300-1165496-0.25g |
3-bromo-4-chloro-5-(hydroxymethyl)benzene-1-sulfonyl fluoride |
2138260-36-1 | 0.25g |
$1249.0 | 2023-06-08 | ||
| Enamine | EN300-1165496-0.5g |
3-bromo-4-chloro-5-(hydroxymethyl)benzene-1-sulfonyl fluoride |
2138260-36-1 | 0.5g |
$1302.0 | 2023-06-08 | ||
| Enamine | EN300-1165496-1.0g |
3-bromo-4-chloro-5-(hydroxymethyl)benzene-1-sulfonyl fluoride |
2138260-36-1 | 1g |
$1357.0 | 2023-06-08 | ||
| Enamine | EN300-1165496-2.5g |
3-bromo-4-chloro-5-(hydroxymethyl)benzene-1-sulfonyl fluoride |
2138260-36-1 | 2.5g |
$2660.0 | 2023-06-08 | ||
| Enamine | EN300-1165496-5.0g |
3-bromo-4-chloro-5-(hydroxymethyl)benzene-1-sulfonyl fluoride |
2138260-36-1 | 5g |
$3935.0 | 2023-06-08 | ||
| Enamine | EN300-1165496-10.0g |
3-bromo-4-chloro-5-(hydroxymethyl)benzene-1-sulfonyl fluoride |
2138260-36-1 | 10g |
$5837.0 | 2023-06-08 | ||
| Enamine | EN300-1165496-50mg |
3-bromo-4-chloro-5-(hydroxymethyl)benzene-1-sulfonyl fluoride |
2138260-36-1 | 50mg |
$1140.0 | 2023-10-03 | ||
| Enamine | EN300-1165496-100mg |
3-bromo-4-chloro-5-(hydroxymethyl)benzene-1-sulfonyl fluoride |
2138260-36-1 | 100mg |
$1195.0 | 2023-10-03 |
3-bromo-4-chloro-5-(hydroxymethyl)benzene-1-sulfonyl fluoride Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 3-bromo-4-chloro-5-(hydroxymethyl)benzene-1-sulfonyl fluoride
Recent Advances in the Application of 3-Bromo-4-chloro-5-(hydroxymethyl)benzene-1-sulfonyl Fluoride (CAS: 2138260-36-1) in Chemical Biology and Drug Discovery
The compound 3-bromo-4-chloro-5-(hydroxymethyl)benzene-1-sulfonyl fluoride (CAS: 2138260-36-1) has recently garnered significant attention in the field of chemical biology and drug discovery due to its unique reactivity and potential applications in covalent inhibitor design. This sulfonyl fluoride derivative serves as a versatile warhead for targeting active-site nucleophilic residues in enzymes, making it a valuable tool for activity-based protein profiling (ABPP) and targeted covalent inhibitor development. Recent studies have highlighted its utility in probing serine hydrolases and other enzyme families, offering insights into enzyme function and facilitating the discovery of novel therapeutic agents.
One of the key advantages of 3-bromo-4-chloro-5-(hydroxymethyl)benzene-1-sulfonyl fluoride lies in its ability to form stable covalent adducts with catalytic serine residues in hydrolases. This property has been exploited in several high-profile studies to develop selective inhibitors for enzymes implicated in diseases such as cancer, neurodegenerative disorders, and infectious diseases. The hydroxymethyl group at the 5-position further enhances the compound's solubility and bioavailability, addressing a common challenge in covalent inhibitor design.
Recent structural biology studies have provided detailed insights into the binding modes of this sulfonyl fluoride derivative with various target proteins. X-ray crystallography and cryo-EM analyses have revealed that the compound adopts productive binding conformations in enzyme active sites, with the sulfonyl fluoride group positioned optimally for nucleophilic attack by catalytic serine residues. These structural insights are guiding the rational design of next-generation covalent inhibitors with improved selectivity and pharmacological properties.
In the context of drug discovery, several research groups have reported the successful incorporation of 3-bromo-4-chloro-5-(hydroxymethyl)benzene-1-sulfonyl fluoride into lead optimization campaigns. The compound's modular structure allows for straightforward derivatization, enabling medicinal chemists to fine-tune potency, selectivity, and pharmacokinetic properties. Recent patent filings indicate growing commercial interest in this chemical scaffold, with applications ranging from oncology to anti-infective therapies.
Looking forward, the unique properties of 3-bromo-4-chloro-5-(hydroxymethyl)benzene-1-sulfonyl fluoride position it as a promising platform for the development of covalent drugs and chemical probes. Ongoing research is exploring its application in targeted protein degradation strategies and the development of covalent PROTACs. As our understanding of covalent inhibitor design principles continues to evolve, this compound is likely to play an increasingly important role in chemical biology and drug discovery efforts.
2138260-36-1 (3-bromo-4-chloro-5-(hydroxymethyl)benzene-1-sulfonyl fluoride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)